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gentiobioside

Cat. No.: B12307834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Torosachrysone 8-O-beta-gentiobioside is a naturally occurring anthraquinone glycoside

found in plants of the Cassia genus.[1][2][3] Anthraquinone glycosides are a class of

compounds known for their diverse biological activities, making them of interest to the

pharmaceutical and cosmetic industries.[4] Mass spectrometry is a powerful analytical

technique for the identification and structural elucidation of such compounds. This application

note provides a detailed protocol for the analysis of Torosachrysone 8-O-beta-gentiobioside
using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Chemical Properties
Property Value Source

Molecular Formula C₂₆H₃₄O₁₄ [5]

Exact Mass 570.19485575 Da [5]

Molecular Weight 570.5 g/mol [5]
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This protocol is based on established methods for the analysis of anthraquinone glycosides.[6]

[7][8][9][10]

1. Sample Preparation

Standard Solution: Prepare a 1 mg/mL stock solution of Torosachrysone 8-O-beta-
gentiobioside in methanol. Further dilute with methanol to a working concentration of 10

µg/mL.

Plant Material Extraction (if applicable):

Weigh 1.0 g of dried and powdered plant material (e.g., Cassia tora seeds).

Add 20 mL of 70% methanol.

Sonricate for 30 minutes.

Centrifuge at 4000 rpm for 15 minutes.

Filter the supernatant through a 0.22 µm syringe filter prior to LC-MS/MS analysis.

2. Liquid Chromatography (LC) Parameters

Instrument: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance

Liquid Chromatography (UHPLC) system.

Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

Mobile Phase:

A: 0.1% formic acid in water

B: 0.1% formic acid in acetonitrile

Gradient:

0-2 min: 5% B

2-15 min: 5-95% B
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15-18 min: 95% B

18-18.1 min: 95-5% B

18.1-20 min: 5% B

Flow Rate: 0.3 mL/min

Column Temperature: 30 °C

Injection Volume: 5 µL

3. Mass Spectrometry (MS) Parameters

Instrument: Triple quadrupole or Q-TOF mass spectrometer.

Ionization Source: Electrospray Ionization (ESI), positive ion mode.

Capillary Voltage: 3.5 kV

Source Temperature: 120 °C

Desolvation Temperature: 350 °C

Desolvation Gas Flow: 800 L/hr

Cone Gas Flow: 50 L/hr

Collision Gas: Argon

Scan Mode: Full scan (m/z 100-1000) and product ion scan.

Data Presentation
Table 1: Predicted Quantitative Mass Spectrometry Data for Torosachrysone 8-O-beta-
gentiobioside
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Ion Description Predicted m/z
Predicted Relative
Intensity (%)

[M+H]⁺ 571.19 100

[M+Na]⁺ 593.17 20

[M+H - 162]⁺ (Loss of terminal

glucose)
409.14 80

[M+H - 324]⁺ (Loss of

gentiobioside)
247.09 60

Caption: Predicted m/z values and relative intensities for the protonated molecule and major

fragment ions of Torosachrysone 8-O-beta-gentiobioside.

Predicted Fragmentation Pathway
The fragmentation of glycosides in positive ion ESI-MS/MS is typically characterized by the

cleavage of the glycosidic bonds. For Torosachrysone 8-O-beta-gentiobioside, the primary

fragmentation is expected to be the sequential loss of the two glucose units that form the

gentiobioside moiety.
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Caption: Predicted fragmentation pathway of Torosachrysone 8-O-beta-gentiobioside.

Experimental Workflow
The overall workflow for the analysis is depicted in the following diagram.
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Caption: Experimental workflow for LC-MS/MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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